4-Azido-5-iodoclebopride

• CAS No.: 94978-71-9
• Molecular Formula: C20H22IN5O2
• Molecular Weight: 491.3 g/mol
• IUPAC Name: 4-azido-N-(1-benzylpiperidin-4-yl)-5-iodo-2-methoxybenzamide
• InChI: InChI=1S/C20H22IN5O2/c1-28-19-12-18(24-25-22)17(21)11-16(19)20(27)23-15-7-9-26(10-8-15)13-14-5-3-2-4-6-14/h2-6,11-12,15H,7-10,13H2,1H3,(H,23,27)
• InChI Key: UFNGQEVXMTYIHB-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3=CC=CC=C3)I)N=[N+]=[N-]
• Synonyms: 4-azido-5-iodo-2-methoxy-N-(1-(phenylmethyl)-4-piperidinyl)benzamide; 4-azido-5-iodoclebopride

Description

4-Azido-5-iodoclebopride is a chemically modified derivative of clebopride, a benzamide-class dopamine D2 receptor antagonist. The compound features two distinct functional groups: an azido (-N₃) substituent at the 4-position and an iodine atom at the 5-position of the benzamide core. These modifications are strategically designed to enhance its utility in biochemical and pharmacological studies. The iodine atom facilitates radiolabeling for imaging applications (e.g., SPECT/PET), while the azido group enables photoaffinity labeling or "click chemistry" for probing receptor-ligand interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 4-Azido-5-iodoclebopride with structurally related compounds from the benzamide and piperidine families, as documented in pharmaceutical research (see ):

Compound Name	Core Structure	Key Substituents	Functional Role
4-Azido-5-iodoclebopride	Benzamide	4-azido, 5-iodo	Radiolabeling, receptor interaction probes
4-IBP	Benzamide	4-iodo, N-benzylpiperidin-4-yl	Sigma-1 receptor antagonist
(+)-MR200	Piperidine-methylcyclopropane	4-chlorophenyl, hydroxypiperidinyl	Dopamine D2/D3 receptor agonist
BD 1008	Phenethylpiperidine	3,4-dichlorophenyl, pyrrolidinyl	Sigma-1 receptor antagonist
BD 1047	Phenethylpiperidine	3,4-dichlorophenyl, dimethylaminoethyl	Sigma-1 receptor antagonist

Key Observations:

However, 4-IBP lacks the azido group, limiting its utility in covalent binding studies. BD 1008 and BD 1047 use 3,4-dichlorophenyl groups, which improve sigma receptor affinity but lack the benzamide scaffold critical for dopamine receptor interactions .

Functional Group Diversity :

• The azido group in 4-Azido-5-iodoclebopride distinguishes it from all listed analogs, enabling unique applications in photoaffinity labeling. In contrast, (+)-MR200 employs a cyclopropane-methyl ester for dopamine receptor activation, a feature absent in benzamide derivatives.

Research Findings and Implications

• Radiolabeling Efficiency : The iodine atom in 4-Azido-5-iodoclebopride likely confers superior radiolabeling stability compared to chlorinated analogs like BD 1008 , as iodine’s larger atomic radius enhances bond strength.
• Covalent Binding Potential: The azido group allows UV-induced crosslinking with target receptors, a feature absent in non-azido analogs such as 4-IBP or (+)-MR200. This property is invaluable for mapping ligand-binding domains.
• Pharmacokinetic Limitations: Unlike BD 1047, which includes a dimethylaminoethyl group for improved solubility, 4-Azido-5-iodoclebopride’s lipophilic azido and iodo substituents may reduce bioavailability, necessitating formulation adjustments.